3-Ethoxyoxane-3-carbaldehyde

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 3-ethoxyoxane-3-carbaldehyde
• InChI: InChI=1S/C8H14O3/c1-2-11-8(6-9)4-3-5-10-7-8/h6H,2-5,7H2,1H3
• InChI Key: BLCJMXVXJSXXHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCCOC1)C=O

Description

3-Ethoxyoxane-3-carbaldehyde (CAS No. 80370-42-9) is a heterocyclic organic compound featuring a six-membered oxane (tetrahydropyran) ring substituted with an ethoxy group and an aldehyde functional group at the 3-position. This structure confers unique reactivity and physical properties, making it valuable in synthetic organic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. The ethoxy group enhances solubility in polar aprotic solvents, while the aldehyde moiety enables participation in condensation, nucleophilic addition, and oxidation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Ethoxyoxane-3-carbaldehyde typically involves the reaction of ethyl vinyl ether with formaldehyde in the presence of an acid catalyst. The reaction proceeds through an electrophilic addition mechanism, forming the desired aldehyde product.

Industrial Production Methods: In an industrial setting, the production of 3-Ethoxyoxane-3-carbaldehyde can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions: 3-Ethoxyoxane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typically used as reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed:

Oxidation: 3-Ethoxyoxane-3-carboxylic acid.

Reduction: 3-Ethoxyoxane-3-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-Ethoxyoxane-3-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Ethoxyoxane-3-carbaldehyde involves its reactivity as an aldehyde. The aldehyde group can undergo nucleophilic addition reactions, forming various adducts. These reactions are facilitated by the electron-withdrawing nature of the aldehyde group, making it a reactive center for chemical transformations.

Molecular Targets and Pathways: In biological systems, aldehydes can interact with nucleophilic amino acid residues in proteins, potentially altering their function. This reactivity can be harnessed in drug design to target specific enzymes or receptors.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following analysis compares 3-Ethoxyoxane-3-carbaldehyde with compounds sharing structural or functional similarities, as identified through chemical database searches (Table 1). Similarity scores (0–1 scale) reflect molecular fingerprint-based comparisons of functional groups, ring systems, and substituent patterns .

Table 1: Comparison of 3-Ethoxyoxane-3-carbaldehyde with Analogous Compounds

Compound Name	CAS No.	Key Structural Features	Functional Groups	Similarity Score	Key Differences vs. Target Compound
3-Ethoxyoxane-3-carbaldehyde	80370-42-9	Six-membered oxane ring, ethoxy, aldehyde	Aldehyde, ether	1.00 (Reference)	N/A
3-Methyl-oxetane-3-carbaldehyde	609-08-5	Four-membered oxetane ring, methyl, aldehyde	Aldehyde, ether	0.62	Smaller ring (oxetane vs. oxane), methyl vs. ethoxy
Triethyl methanetricarboxylate	5471-77-2	Tricarboxylate ester, no heterocycle	Three ester groups	0.96	Lack of heterocyclic ring and aldehyde group
3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid	1619-62-1	Linear chain with ethoxy, oxo, and carboxylic acid	Carboxylic acid, ether, ketone	0.92	Linear vs. cyclic structure, carboxylic acid vs. aldehyde
Diethyl 2,2-bis(hydroxymethyl)malonate	20605-01-0	Malonate ester with hydroxymethyl substituents	Two esters, two hydroxymethyl	0.92	Ester-rich structure, no aldehyde or heterocycle

Structural and Functional Group Comparisons

• Ring Systems :

  • The six-membered oxane ring in 3-Ethoxyoxane-3-carbaldehyde offers greater conformational flexibility and stability compared to the strained four-membered oxetane ring in 3-Methyl-oxetane-3-carbaldehyde . This difference impacts reactivity; for example, oxetane derivatives are more prone to ring-opening reactions.
  • Compounds like Triethyl methanetricarboxylate lack a heterocyclic structure entirely, reducing steric constraints but limiting applications in stereoselective synthesis.
• Functional Groups: The aldehyde group in the target compound enables nucleophilic additions (e.g., Grignard reactions), whereas carboxylic acid derivatives (e.g., 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid) participate in acid-base or esterification reactions. Ethoxy substituents in both 3-Ethoxyoxane-3-carbaldehyde and 3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid enhance solubility but differ in electronic effects due to their positions (cyclic vs. linear) .